Cas no 131066-54-1 (Phosphonic acid,(4-ethoxyphenyl)-, monomethyl ester (9CI))

• Product Name: Phosphonic acid,(4-ethoxyphenyl)-, monomethyl ester (9CI)
• CAS No: 131066-54-1
• MF: C₉H₁₃O₄P
• MW: 216.170883893967
• CID: 102430
• PubChem ID: 14776365
• Update Time: 2025-04-18

Phosphonic acid,(4-ethoxyphenyl)-, monomethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(4-ethoxyphenyl)-, monomethyl ester (9CI)
• Phosphonic acid, (4-ethoxyphenyl)-, monomethyl ester (9CI)
• Methyl hydrogen (4-ethoxyphenyl)phosphonate
• 131066-54-1
• (4-Ethoxyphenyl)-methoxyphosphinic acid

• Inchi： 1S/C9H13O4P/c1-3-13-8-4-6-9(7-5-8)14(10,11)12-2/h4-7H,3H2,1-2H3,(H,10,11)
• InChI Key： RUQWXKWOKFVXQE-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)OCC)(=O)(O)OC

Computed Properties

• Exact Mass: 216.05519
• Monoisotopic Mass: 216.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76